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Compound of Interest

Diethyl 2-(2-nitro-1-
Compound Name:

phenylethyl)malonate
CAS No.: 22975-21-9
Cat. No.: B1362527

Get Quote

Executive Summary

Diethyl 2-(2-nitro-1-phenylethyl)malonate is the Michael adduct formed by the condensation
of diethyl malonate and

-nitrostyrene.[1] Its solubility profile is the governing factor in its isolation efficiency and
downstream conversion to Baclofen.

While often isolated as a viscous yellow oil, high-purity samples can crystallize as a low-melting
solid (approx. 64°C). This duality necessitates a solubility strategy that accommodates both
liquid-liquid extraction (for the oil phase) and crystallization thermodynamics (for the solid
phase).

Physicochemical Characterization
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Property Value Notes
Diethyl 2-(2-nitro-1-

IUPAC Name _
phenylethyl)propanedioate

CAS Number 22975-21-9

Molecular Formula

Molecular Weight 309.32 g/mol

Physical State

Viscous Oil / Low-melting Solid

Often oils due to trace
impurities; pure polymorph
melts ~64°C.

LogP (Predicted)

Lipophilic; partitions strongly

into organic phases.[2][3]

H-Bond Donors

Aprotic acceptor; limited water

solubility.

Solubility Profile & Solvent Selection

The solubility behavior of this intermediate is dictated by its lipophilic diester moiety and the

polar nitro group. The following data categorizes solvents based on their utility in process

chemistry (Extraction vs. Crystallization).

Qualitative Solubility Data
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Solvent Class

Specific Solvents

Solubility Status

Process Utility

Dichloromethane

Primary extraction

solvents. Excellent for

Chlorinated Very High o _
(DCM), Chloroform solubilizing the oily
crude.
Ethyl Acetate (EtOAC), ) Greener alternative to
Esters High )
Isopropyl Acetate DCM for extraction.
Used for high-
temperature
Aromatic Toluene, Xylene High synthesis; product
remains soluble upon
cooling.
Critical for
Crystallization. High
Alcohols Methanol (MeOH), Moderate / Temp. solubility at reflux;
Ethanol (EtOH) Dependent moderate-to-low at
Good solubility; MTBE
THF, Diethyl Ether, ) is useful for
Ethers High S
MTBE precipitation when
mixed with alkanes.
Anti-solvent. Used to
n-Hexane, n-Heptane, force precipitation or
Alkanes Low / Insoluble -
Cyclohexane oiling-out of the
product.
Immiscible. Product
Aqueous Water, Brine Insoluble partitions >99% into

the organic layer.

Thermodynamic Implications for Process Design

o Extraction Efficiency: Due to a LogP of ~2.5, the partition coefficient (
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) heavily favors the organic phase. A single extraction with Dichloromethane or Ethyl Acetate
typically recovers >95% of the product from an aqueous quench.

» Crystallization Window: The compound exhibits a steep solubility curve in Methanol. Process
chemists often dissolve the crude oil in warm Methanol and cool slowly to

to induce crystallization. If the oil persists, seeding with a pure crystal is required to
overcome the kinetic barrier to nucleation.

Process Workflow: Synthesis to Isolation

The following diagram illustrates the standard workflow for synthesizing and isolating the
intermediate, highlighting where solubility parameters dictate the operation.
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Figure 1: Isolation workflow emphasizing solubility-driven unit operations.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1362527/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-isolation-of-diethyl-2-2-nitro-1-phenylethyl-malonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Determination of Solubility
Metastable Zone

Since specific Apelblat coefficients are not available in public literature for this specific
intermediate, the following protocol is the industry standard for generating the Metastable Zone
Width (MSZW), which is crucial for scalable crystallization.

Objective
Determine the saturation (
) and nucleation (

) temperatures in Methanol to optimize yield.

Materials

o Solute: Diethyl 2-(2-nitro-1-phenylethyl)malonate (Crude or Semi-pure).
e Solvent: HPLC Grade Methanol.

o Equipment: Jacketed glass reactor with overhead stirrer and turbidity probe (or visual
inspection).

Methodology

e Preparation: Prepare 5 vials with increasing concentrations of the solute in Methanol (e.qg.,
0.2,0.3,0.4,0.5, 0.6 g/mL).

e Heating (Dissolution): Heat the mixtures at a rate of

until the solution becomes perfectly clear. Record this temperature as
(Saturation Temperature).

e Cooling (Nucleation): Cool the clear solution at a rate of
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» Observation: Record the temperature at which the first distinct turbidity or crystal appears.
Record this as

(Nucleation Temperature).

e Analysis: Plot Concentration (

-axis) vs. Temperature (
-axis). The region between the
curve and

curve is the Metastable Zone.

o Insight: To grow large, pure crystals, maintain the process temperature within this zone
after seeding.

Visualization of Solubility Trends

The following diagram maps the solubility logic based on solvent polarity and hydrogen
bonding capability.
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Figure 2: Solubility interaction map based on intermolecular forces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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